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Compound of Interest

Compound Name: Tetrafluoroterephthalonitrile

Cat. No.: B158556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

should not be substituted for a formal risk assessment or Safety Data Sheet (SDS). All

laboratory work should be conducted in accordance with institutional and regulatory safety

protocols.

Introduction
Tetrafluoroterephthalonitrile (CAS No. 1835-49-0), a fluorinated aromatic nitrile, is a versatile

building block in organic synthesis, particularly in the development of polymers and advanced

materials.[1] As a fine powder, this compound presents specific handling challenges and

potential health hazards that necessitate a thorough understanding of its toxicological profile

and appropriate safety measures. This guide provides a comprehensive overview of the safety

and handling of Tetrafluoroterephthalonitrile powder, compiled from available safety data and

toxicological information on related compounds.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Tetrafluoroterephthalonitrile is

presented in Table 1. Understanding these properties is crucial for the safe handling, storage,

and emergency response procedures associated with this compound.

Table 1: Physical and Chemical Properties of Tetrafluoroterephthalonitrile
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Property Value Reference(s)

Molecular Formula C₈F₄N₂ [2]

Molecular Weight 200.09 g/mol [2]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 197-199 °C

Boiling Point 243.3 °C at 760 mmHg

Solubility
Soluble in hot methanol and

acetone.
[2][3]

Vapor Pressure 0.0324 mmHg at 25°C [4]

Flash Point 100.9 °C [4]

Toxicological Profile
The toxicological data for Tetrafluoroterephthalonitrile is limited. Much of the understanding

of its potential hazards is derived from its chemical structure as a fluorinated aromatic nitrile

and from the available Safety Data Sheets (SDS).

Acute Toxicity
Tetrafluoroterephthalonitrile is classified as toxic if swallowed.[5] The primary mechanism of

toxicity for many nitriles is the metabolic release of cyanide, which can interfere with cellular

respiration.[4] While specific data for inhalation and dermal toxicity of

Tetrafluoroterephthalonitrile are not readily available, it is prudent to handle it as a

compound with potential for toxicity through these routes as well.

Table 2: Acute Toxicity Data for Tetrafluoroterephthalonitrile
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Route of Exposure Species Value Reference(s)

Oral (LD₅₀) Mouse 56 mg/kg [6]

Dermal (LD₅₀) Data Not Available -

Inhalation (LC₅₀) Data Not Available -

Irritation and Sensitization
The compound is classified as a skin and eye irritant.[5] Direct contact with the powder or its

dust can cause redness, pain, and inflammation. There is currently no specific data available

on the potential for Tetrafluoroterephthalonitrile to cause skin sensitization.

Genotoxicity and Carcinogenicity
There is no specific data available on the genotoxic or carcinogenic potential of

Tetrafluoroterephthalonitrile. However, as with any chemical lacking extensive toxicological

evaluation, it should be handled with care to minimize exposure.

Putative Signaling Pathways of Toxicity
Due to the limited specific research on the toxicological mechanisms of

Tetrafluoroterephthalonitrile, a putative signaling pathway for its toxicity is proposed based

on the known effects of nitriles and fluorinated aromatic compounds. The primary concern with

nitrile compounds is the potential for in vivo metabolism to release cyanide ions. Cyanide is a

potent inhibitor of cytochrome c oxidase (Complex IV) in the mitochondrial electron transport

chain, leading to a rapid decrease in cellular ATP production and subsequent cytotoxic effects.

Furthermore, fluorinated aromatic compounds can induce cellular stress responses. The

diagram below illustrates a hypothesized signaling pathway for Tetrafluoroterephthalonitrile
toxicity, integrating potential cyanide-mediated effects and cellular stress responses.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24299273/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrafluoroterephthalonitrile
https://www.benchchem.com/product/b158556?utm_src=pdf-body
https://www.benchchem.com/product/b158556?utm_src=pdf-body
https://www.benchchem.com/product/b158556?utm_src=pdf-body
https://www.benchchem.com/product/b158556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Hypothesized Signaling Pathway of Tetrafluoroterephthalonitrile Toxicity
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Caption: Figure 1: Hypothesized Signaling Pathway of Tetrafluoroterephthalonitrile Toxicity.
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Safe Handling and Storage
Adherence to strict safety protocols is paramount when working with

Tetrafluoroterephthalonitrile powder to minimize the risk of exposure and ensure a safe

laboratory environment.

Engineering Controls
All handling of Tetrafluoroterephthalonitrile powder should be performed in a well-ventilated

area, preferably within a certified chemical fume hood or a glove box to prevent inhalation of

dust particles.[7] Local exhaust ventilation should be used at the source of dust generation.

Eyewash stations and safety showers must be readily accessible in the immediate work area.

[7]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling this compound. The following

diagram outlines the recommended PPE selection based on the potential routes of exposure.

Figure 2: Personal Protective Equipment (PPE) for Handling Tetrafluoroterephthalonitrile
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Caption: Figure 2: Personal Protective Equipment for Tetrafluoroterephthalonitrile.
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Hygiene Practices
Avoid the formation of dust during handling.[7] Do not eat, drink, or smoke in areas where the

powder is handled, stored, or processed. Wash hands thoroughly with soap and water after

handling and before breaks. Contaminated clothing should be removed and laundered before

reuse.

Storage
Store Tetrafluoroterephthalonitrile in a tightly closed container in a cool, dry, and well-

ventilated area.[4] It should be stored away from incompatible materials such as strong

oxidizing agents and strong bases.[7] Recommended storage temperature is between 2-8°C.[4]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
Table 3: First Aid Measures for Tetrafluoroterephthalonitrile Exposure
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[7]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7]

Spill Response
The following flowchart outlines the general procedure for responding to a spill of

Tetrafluoroterephthalonitrile powder.
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Figure 3: Emergency Spill Response for Tetrafluoroterephthalonitrile Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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